![molecular formula C25H30N2O3 B5009336 ethyl 1-(1H-indol-3-ylmethyl)-4-(2-phenoxyethyl)-4-piperidinecarboxylate](/img/structure/B5009336.png)
ethyl 1-(1H-indol-3-ylmethyl)-4-(2-phenoxyethyl)-4-piperidinecarboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl 1-(1H-indol-3-ylmethyl)-4-(2-phenoxyethyl)-4-piperidinecarboxylate, also known as EPPT, is a synthetic compound that has gained significant attention in scientific research in recent years.
Mechanism of Action
Ethyl 1-(1H-indol-3-ylmethyl)-4-(2-phenoxyethyl)-4-piperidinecarboxylate exerts its pharmacological effects through the modulation of multiple signaling pathways, including the PI3K/Akt/mTOR pathway, the NF-κB pathway, and the MAPK pathway. This compound has also been shown to interact with various receptors, including the serotonin 5-HT1A receptor and the dopamine D2 receptor.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects, including the inhibition of cell proliferation, the induction of apoptosis, the reduction of oxidative stress, the inhibition of inflammation, and the improvement of cognitive function. This compound has also been shown to have anti-angiogenic and anti-metastatic effects in cancer research.
Advantages and Limitations for Lab Experiments
Ethyl 1-(1H-indol-3-ylmethyl)-4-(2-phenoxyethyl)-4-piperidinecarboxylate has several advantages for lab experiments, including its high potency and selectivity, its ability to cross the blood-brain barrier, and its low toxicity. However, this compound also has limitations, including its limited solubility in aqueous solutions and its instability in acidic environments.
Future Directions
For ethyl 1-(1H-indol-3-ylmethyl)-4-(2-phenoxyethyl)-4-piperidinecarboxylate research include the development of more stable and soluble formulations, the investigation of its pharmacokinetics and pharmacodynamics, and the evaluation of its safety and efficacy in clinical trials. This compound may also have potential applications in other fields, such as agriculture and environmental science.
Synthesis Methods
Ethyl 1-(1H-indol-3-ylmethyl)-4-(2-phenoxyethyl)-4-piperidinecarboxylate can be synthesized through a multi-step process that involves the reaction of 1-(1H-Indol-3-yl)methanamine with 2-phenoxyethanol, followed by the addition of ethyl 4-piperidinecarboxylate. The resulting compound is then purified through column chromatography to obtain pure this compound.
Scientific Research Applications
Ethyl 1-(1H-indol-3-ylmethyl)-4-(2-phenoxyethyl)-4-piperidinecarboxylate has been widely studied for its potential application in the treatment of various diseases, including cancer, inflammation, and neurological disorders. In cancer research, this compound has been shown to inhibit tumor growth and induce apoptosis in cancer cells. In inflammation research, this compound has been found to reduce inflammation and oxidative stress. In neurological research, this compound has been shown to improve cognitive function and protect against neurodegeneration.
properties
IUPAC Name |
ethyl 1-(1H-indol-3-ylmethyl)-4-(2-phenoxyethyl)piperidine-4-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H30N2O3/c1-2-29-24(28)25(14-17-30-21-8-4-3-5-9-21)12-15-27(16-13-25)19-20-18-26-23-11-7-6-10-22(20)23/h3-11,18,26H,2,12-17,19H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HWGBMOIPYAUAAA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1(CCN(CC1)CC2=CNC3=CC=CC=C32)CCOC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H30N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
406.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.